Cas no 5724-03-8 (1-(4-fluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(4-fluorophenyl)prop-2-en-1-ol
• CAS No: 5724-03-8
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 1603844
• PubChem ID: 15094950
• Update Time: 2025-11-01

1-(4-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethenyl-4-fluoro-
• 1-(4-fluorophenyl)allyl alcohol;(+/-)-1-(4'-fluorophenyl)prop-2-en-1-ol;1-(4-fluorophenyl)-2-propen-1-ol;p-(4-fluorophenyl)prop-2-en-1-ol;
• Benzenemethanol, α-ethenyl-4-fluoro-
• 1-(4-Fluorophenyl)prop-2-en-1-ol
• 1-(4-fluorophenyl)prop-2-en-1-ol

• Inchi： 1S/C9H9FO/c1-2-9(11)7-3-5-8(10)6-4-7/h2-6,9,11H,1H2
• InChI Key： MBYIIBJTIKVPGF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(O)C=C

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.04510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)prop-2-en-1-ol

Comprehensive Overview of 1-(4-fluorophenyl)prop-2-en-1-ol (CAS No. 5724-03-8): Properties, Applications, and Industry Trends

1-(4-fluorophenyl)prop-2-en-1-ol (CAS No. 5724-03-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research. This allylic alcohol derivative features a 4-fluorophenyl group attached to a propenol backbone, making it a versatile intermediate for synthetic chemistry. Recent studies highlight its role in developing bioactive molecules, particularly in the context of drug discovery and agrochemical formulations.

The compound's molecular structure (C9H9FO) combines aromaticity with reactive hydroxyl and alkene functionalities, enabling diverse chemical transformations. Researchers increasingly explore its potential in click chemistry and cross-coupling reactions, addressing growing demand for sustainable synthetic routes. Industry reports indicate rising interest in fluorinated building blocks like 5724-03-8, driven by the pharmaceutical sector's need for metabolically stable compounds.

From an analytical perspective, 1-(4-fluorophenyl)prop-2-en-1-ol exhibits characteristic NMR spectra (¹H and ¹³C) and mass fragmentation patterns that facilitate its identification. Advanced techniques such as HPLC-MS and GC-FID are commonly employed for purity assessment, with commercial samples typically achieving >95% purity. The compound's physicochemical properties—including solubility in common organic solvents and moderate thermal stability—make it suitable for various laboratory-scale applications.

Current research trends focus on optimizing green synthesis methods for fluorinated intermediates like 5724-03-8, responding to environmental concerns about traditional halogenation processes. Catalytic approaches using transition metal complexes or organocatalysts show particular promise. This aligns with broader industry movements toward atom-efficient reactions and reduced waste generation, topics frequently searched in academic databases.

In material science, derivatives of 1-(4-fluorophenyl)prop-2-en-1-ol contribute to developing advanced polymers with enhanced thermal and chemical resistance. The fluorine moiety imparts unique electronic properties that interest researchers working on organic electronic materials and liquid crystal displays. Patent analyses reveal growing applications in optoelectronic devices, where such fluorinated compounds improve performance metrics.

Safety assessments indicate that proper handling of CAS 5724-03-8 requires standard laboratory precautions, with particular attention to its reactivity profile. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends using personal protective equipment during manipulation. Storage under inert atmosphere at low temperatures helps maintain stability, a consideration often queried by laboratory technicians.

The global market for fluorinated fine chemicals including 1-(4-fluorophenyl)prop-2-en-1-ol shows steady growth, projected at 6.2% CAGR through 2030 according to industry analysts. This reflects expanding applications in medicinal chemistry and electronic materials, coupled with improved synthetic accessibility. Suppliers increasingly offer custom synthesis services for this compound, responding to demand from contract research organizations.

From a regulatory standpoint, 5724-03-8 falls under general chemical safety protocols rather than specialized restrictions. However, researchers should verify regional chemical inventories (such as TSCA or REACH) before large-scale use. The compound's environmental fate has been studied through standard biodegradation assays, showing moderate persistence that warrants proper disposal procedures.

Emerging applications in catalysis research utilize 1-(4-fluorophenyl)prop-2-en-1-ol as a ligand precursor or substrate for developing asymmetric synthesis methods. Recent publications demonstrate its utility in constructing chiral centers, particularly for pharmaceutical intermediates. These developments address the pharmaceutical industry's persistent need for enantioselective processes, a hot topic in synthetic chemistry forums.

Analytical method development for CAS 5724-03-8 remains an active research area, with recent advances in chromatographic separation techniques and spectroscopic characterization. These improvements support quality control in industrial applications while providing researchers with better tools for reaction monitoring. The compound's distinct UV absorption profile facilitates detection in complex matrices.

In educational contexts, 1-(4-fluorophenyl)prop-2-en-1-ol serves as an excellent case study for teaching organofluorine chemistry principles. Its synthesis illustrates key concepts in aromatic substitution, alcohol protection, and alkene reactivity—topics frequently covered in advanced organic chemistry curricula. Laboratory manuals increasingly include experiments with this compound due to its balanced reactivity and demonstrative value.

The compound's patent landscape reveals diverse applications, particularly in heterocyclic synthesis and polymer additives. Intellectual property analyses show growing innovation around derivatives of 5724-03-8, with recent filings focusing on antimicrobial agents and specialty coatings. This reflects broader industry trends toward functional fluorochemicals with tailored properties.

Future research directions for 1-(4-fluorophenyl)prop-2-en-1-ol likely include exploration of its biological activity profiles and further optimization of sustainable production methods. With increasing emphasis on green chemistry metrics and circular economy principles, the development of catalytic recycling systems for such fluorinated intermediates represents a promising avenue. These aspects align with current searches for eco-friendly chemical processes across scientific databases.